Cas no 103986-66-9 (2-Pentenoic acid,4-phenyl-)

2-Pentenoic acid,4-phenyl- structure
2-Pentenoic acid,4-phenyl- structure
Product Name:2-Pentenoic acid,4-phenyl-
CAS No:103986-66-9
MF:C11H12O2
MW:176.211783409119
CID:125975
PubChem ID:53421017
Update Time:2025-04-18

2-Pentenoic acid,4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid,4-phenyl-
    • (E)-4-PHENYL-PENT-2-ENOIC ACID
    • 4-phenylpent-2-enoic acid
    • (2E)-4-Phenylpent-2-enoic acid
    • 2-pentenoic acid, 4-phenyl-, (2E)-
    • 103986-66-9
    • SCHEMBL2347397
    • DTXSID20697714
    • Inchi: 1S/C11H12O2/c1-9(7-8-11(12)13)10-5-3-2-4-6-10/h2-9H,1H3,(H,12,13)
    • InChI Key: IEEWSHYKEAWEMY-UHFFFAOYSA-N
    • SMILES: OC(C=CC(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 176.084
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.096
  • Boiling Point: 326.1°C at 760 mmHg
  • Flash Point: 230.1°C
  • Refractive Index: 1.551
  • PSA: 37.30000
  • LogP: 2.43090

2-Pentenoic acid,4-phenyl- Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.